N-[4-(3-fluorophenoxy)phenyl]-N'-(3-imidazol-1-ylpropyl)-N'-methyloxamide

• IUPAC Name: N-[4-(3-fluorophenoxy)phenyl]-N'-(3-imidazol-1-ylpropyl)-N'-methyloxamide
• InChI: InChI=1S/C21H21FN4O3/c1-25(11-3-12-26-13-10-23-15-26)21(28)20(27)24-17-6-8-18(9-7-17)29-19-5-2-4-16(22)14-19/h2,4-10,13-15H,3,11-12H2,1H3,(H,24,27)
• InChI Key: QHOKZJZUEKJXDG-UHFFFAOYSA-N
• Canonical SMILES: CN(CCCN1C=CN=C1)C(=O)C(=O)NC2=CC=C(C=C2)OC3=CC(=CC=C3)F
• Molecular Formula: C21H21FN4O3
• Molecular Weight: 396.4 g/mol

Description

N-[4-(3-fluorophenoxy)phenyl]-N'-(3-imidazol-1-ylpropyl)-N'-methyloxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is a selective and potent inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair processes.

Mechanism of Action

N-[4-(3-fluorophenoxy)phenyl]-N'-(3-imidazol-1-ylpropyl)-N'-methyloxamide works by inhibiting the activity of this compound, which is an enzyme involved in DNA repair processes. By inhibiting this compound, the compound prevents the repair of DNA damage, leading to the accumulation of DNA damage and ultimately cell death. This mechanism of action makes this compound a potential therapeutic agent in the treatment of cancer.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its inhibition of this compound activity. This leads to the accumulation of DNA damage, which triggers various cellular responses such as apoptosis and necrosis. In addition, this compound inhibition has been shown to enhance the efficacy of other DNA-damaging agents such as radiation and chemotherapy.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-[4-(3-fluorophenoxy)phenyl]-N'-(3-imidazol-1-ylpropyl)-N'-methyloxamide in lab experiments is its selectivity and potency as a this compound inhibitor. This makes it a valuable tool for studying the role of this compound in various cellular processes. However, one of the limitations of using this compound inhibitors in lab experiments is their potential off-target effects, which can lead to unintended consequences.

Future Directions

There are several future directions for the research on N-[4-(3-fluorophenoxy)phenyl]-N'-(3-imidazol-1-ylpropyl)-N'-methyloxamide. One area of interest is the development of new this compound inhibitors with improved selectivity and potency. Another area of research is the identification of biomarkers that can predict the response to this compound inhibitors in cancer patients. Additionally, there is a need for more studies to investigate the potential applications of this compound inhibitors in other diseases beyond cancer. Finally, the combination of this compound inhibitors with other DNA-damaging agents such as radiation and chemotherapy is an area of active research that holds promise for improving cancer treatment outcomes.

Synthesis Methods

The synthesis of N-[4-(3-fluorophenoxy)phenyl]-N'-(3-imidazol-1-ylpropyl)-N'-methyloxamide involves the reaction of 4-(3-fluorophenoxy)aniline with 3-(imidazol-1-yl)propylamine in the presence of a coupling reagent such as N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then reacted with N-methylisatoic anhydride to yield the final product.

Scientific Research Applications

N-[4-(3-fluorophenoxy)phenyl]-N'-(3-imidazol-1-ylpropyl)-N'-methyloxamide has been extensively studied for its potential applications in various fields of research. One of the major areas of interest is cancer research, where this compound inhibitors have shown promising results in the treatment of various types of cancer. Other areas of research include neurodegenerative diseases, cardiovascular diseases, and inflammation.